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Imipramine-d3 is the deuterium-labeled analogue of Imipramine, a well-established tricyclic
antidepressant.[1] While structurally and pharmacologically similar to its parent compound,
Imipramine-d3 serves a distinct and critical purpose in the scientific community. The strategic
replacement of three hydrogen atoms with their heavier, stable isotope, deuterium, on one of
the N-methyl groups, imparts a specific mass shift without significantly altering its chemical
behavior. This property makes Imipramine-d3 an invaluable tool, primarily utilized as an
internal standard for the highly accurate quantification of Imipramine in complex biological
matrices.[1][2]

This guide provides an in-depth exploration of the physical, chemical, and analytical properties
of Imipramine-d3. It is designed for researchers, analytical chemists, and drug development
professionals who require a comprehensive understanding of this compound for applications in
pharmacokinetics, therapeutic drug monitoring, and metabolic studies.

Chemical Identity and Structural Elucidation

The foundational characteristics of Imipramine-d3 are its molecular structure and associated
identifiers. The deuteration is specifically on one of the terminal N-methyl groups of the
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propylamino side chain.

Caption: Chemical Structure of Imipramine-d3.

Table 1: Chemical Identifiers for Imipramine-d3

Identifier Value Source(s)
3-(10,11-dihydro-5H-
dibenzol[b,flazepin-5-yl)-N-

IUPAC Name [b.azep 2 [2]
methyl-N-(methyl-d3)propan-1-
amine

CAS Number 65100-48-3 (Free Base) [3]

112898-42-7 (Hydrochloride
Salt)

[4]115]

Molecular Formula

C19H21DsN:2 (Free Base)

[2](3]

C19H22D3CIN2 (HCI Salt)

[4]

Molecular Weight

283.43 g/mol (Free Base)

[213][6]1[7]

319.89 g/mol (HCI Salt)

[4]

Synonyms

Imipramine D3, Imipramine-(N-
methyl-d3)

[2]7]

Physical and Chemical Properties

The physical properties of Imipramine-d3 are nearly identical to those of its non-deuterated

counterpart. The hydrochloride salt is typically used in laboratory settings due to its increased

stability and solubility in aqueous media.

Table 2: Physicochemical Properties of Imipramine-d3 (Hydrochloride Salt)
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Property

Value

Comments and Source(s)

Physical Form

Crystalline Solid

Based on data for Imipramine
HCL.[8]

Based on data for Imipramine

Appearance White to off-white
HCL[9]
Data for Imipramine HCI;

Melting Point ~170-175 °C deuteration has a negligible
effect.[9][10][11][12][13]

N ) Data for parent compound free

Boiling Point 160 °C @ 0.1 mm Hg

base.[9][10]
- Water: Freely soluble (as HCI
Solubility [O1[11]
salt)

Ethanol, DMSO: ~25 mg/mL [8]

PBS (pH 7.2): ~0.5 mg/mL [8]

Acetone: Sparingly soluble [O][11]

Stable at pH 4-5. Turns

Stability yellowish/reddish on exposure Data for Imipramine HCI.[9]
to light.
Recommended: 2-8°C or

Storage -20°C for long-term storage, [31[8][14]

protected from light.

o Expertise & Experience Insight: The choice of the hydrochloride salt is a deliberate and

common practice in pharmaceutical sciences. The salt form enhances the compound's

stability and aqueous solubility, making it far easier to prepare stock solutions and calibration

standards for analytical assays compared to the free base form.

Spectroscopic and Analytical Characterization

The analytical signature of Imipramine-d3 is defined by the mass shift from its deuteration,

which is readily detectable by mass spectrometry and subtly reflected in NMR spectroscopy.
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Mass Spectrometry (MS)

Mass spectrometry is the primary technique for which Imipramine-d3 is designed. When used
as an internal standard, its +3 Da mass difference allows it to be distinguished from the non-
labeled analyte, while its nearly identical chromatographic retention time and ionization
efficiency ensure reliable correction for experimental variability.

o Expected lonization: In electrospray ionization (ESI) positive mode, Imipramine-d3 will
readily form a protonated molecular ion [M+H]*.

e Expected m/z:
o Analyte (Imipramine): CioH24N2 (MW: 280.41) — [M+H]* = 281.2
o Internal Standard (Imipramine-d3): CioH21D3N2 (MW: 283.43) — [M+H]* = 284.2

This clear 3-unit mass difference is ideal for detection using tandem mass spectrometry
(MS/MS) in Multiple Reaction Monitoring (MRM) mode, a highly sensitive and selective
quantification technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used for structural confirmation. While the 13C NMR spectrum of Imipramine-d3 is
virtually identical to that of Imipramine, the *H NMR spectrum provides definitive proof of
deuteration.

* H NMR: The key differentiating feature is the signal corresponding to the N-methyl protons.
In Imipramine, this appears as a singlet integrating to 6 protons. In Imipramine-d3, this
signal would be a singlet integrating to only 3 protons, as the signal from the deuterated
methyl group (CDs) is absent in the *H spectrum.

e 13C NMR: The carbon of the deuterated methyl group will show a multiplet with a significantly
lower intensity due to C-D coupling and the absence of the Nuclear Overhauser Effect (NOE)
from attached protons.

Chromatography (HPLC & GC)
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High-Performance Liquid Chromatography (HPLC) is the standard separation technique used
with Imipramine-d3, typically coupled to a mass spectrometer (LC-MS).[15][16]

o Typical Column: Reversed-phase columns, such as a C18, are effective for separation.[15]
[16]

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is
common.[16]

o Causality: The key principle is co-elution. Because deuterium substitution has a minimal
effect on polarity, Imipramine-d3 and Imipramine have virtually identical retention times
under typical reversed-phase HPLC conditions. This co-elution is critical for its function as an
internal standard, as it ensures both compounds experience the same matrix effects at the
same time, leading to accurate correction.

Experimental Protocol: Quantification in Human
Plasma via LC-MS/MS

This section details a representative workflow for the use of Imipramine-d3 as an internal
standard.

Objective: To accurately quantify the concentration of Imipramine in human plasma samples.

Caption: Workflow for Plasma Sample Analysis using an Internal Standard.

Methodology

» Preparation of Standards:
o Prepare a stock solution of Imipramine-d3 (Internal Standard, 1S) in methanol at 1 pg/mL.

o Prepare calibration standards by spiking known concentrations of Imipramine (e.g., 1-500
ng/mL) and a fixed concentration of Imipramine-d3 (e.g., 50 ng/mL) into blank human
plasma.

o Sample Preparation (Protein Precipitation):
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o Trustworthiness: This protocol incorporates a self-validating system. By adding the IS at
the very beginning, any analyte loss during the subsequent extraction and handling steps
will be mirrored by a proportional loss of the IS, ensuring the final analyte/IS ratio remains
constant and the calculated concentration is accurate.

o To 100 pL of plasma sample (calibrator, QC, or unknown), add 20 uL of the Imipramine-
d3 IS working solution.

o Add 300 puL of ice-cold acetonitrile to precipitate plasma proteins. The acetonitrile disrupts
the hydration shell around proteins, causing them to denature and aggregate.

o Vortex vigorously for 1 minute to ensure complete mixing and precipitation.

o Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
o Carefully transfer the supernatant to a clean tube.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the dried extract in 100 pL of the mobile phase (e.g., 50:50 water:acetonitrile
with 0.1% formic acid).

LC-MS/MS Analysis:

o System: A UHPLC system coupled to a triple quadrupole mass spectrometer.
o Column: C18 column (e.g., 2.1 x 50 mm, 1.8 pm).

o Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Flow Rate: 0.4 mL/min.

o Injection Volume: 5 pL.

o MS Detection: Electrospray lonization (ESI) in positive mode. Use Multiple Reaction
Monitoring (MRM) for the following transitions (values are illustrative and must be
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optimized):
= Imipramine: Q1: 281.2 - Q3: 86.1

» Imipramine-d3: Q1: 284.2 - Q3: 89.1

o Expertise Insight: The choice of MRM transitions is critical. The precursor ion (Q1) is the
protonated molecule. The product ion (Q3) is a stable, characteristic fragment. For
Imipramine, the 86.1 m/z fragment corresponds to the dimethylaminopropyl side chain.
For Imipramine-d3, this same fragmentation results in an 89.1 m/z fragment due to the
three deuterium atoms, providing exceptional specificity.

o Data Analysis:

o

Integrate the peak areas for both the Imipramine and Imipramine-d3 MRM transitions.

[¢]

Calculate the Peak Area Ratio (PAR) = Area(Imipramine) / Area(Imipramine-d3).

[¢]

Construct a calibration curve by plotting the PAR against the known concentration of the
calibration standards.

[e]

Determine the concentration of unknown samples by interpolating their PAR values from
the linear regression of the calibration curve.

Conclusion

Imipramine-d3 is more than just a labeled version of an antidepressant; it is a precision tool
that underpins the reliability of modern bioanalytical science. Its physical and chemical
properties, being nearly identical to the parent drug, allow it to serve as the ideal internal
standard. The discrete mass shift provided by deuterium labeling enables highly selective and
sensitive quantification by mass spectrometry, effectively correcting for variations in sample
preparation and matrix-induced signal suppression or enhancement. A thorough understanding
of its properties and the rationale behind its application is essential for any scientist engaged in
drug metabolism, pharmacokinetics, or clinical diagnostics involving Imipramine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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